Cas no 742-20-1 (Cyclopenthiazide)

• Product Name: Cyclopenthiazide
• CAS No: 742-20-1
• MF: C₁₃H₁₈ClN₃O₄S₂
• MW: 379.882719516754
• CID: 39741
• PubChem ID: 2904
• Update Time: 2025-07-20

Cyclopenthiazide Chemical and Physical Properties

Names and Identifiers

• Cyclopenthiazide
• 6-Chloro-3-(cyclopentylmethyl)-1,1-dioxo-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide
• 6-chloro-3-(cyclopentylmethyl)-1,1-dioxo-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-7-sulfonamide
• SCHEMBL49142
• CHEBI:91686
• 96783-05-0
• DB13532
• 866GEV195O
• 8341-Su
• Ciba 8341-Su
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-, 1,1-dioxide, (-)-
• 3-Cyclopentylmethylhydrochlorothiazide
• Benesal
• Tsiklometiazid
• 2H-1,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-, 1,1-dioxide
• 3-Cyclopentylmethyl hydrochlorothiazide deriv
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide,6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-, 1,1-dioxide
• BRD-A41250306-001-03-4
• VX4S2N85F5
• 1-METHYL-1H-BENZIMIDAZOLE-2-THIOL95
• SR-01000776288-2
• HMS3715G09
• BKYKPTRYDKTTJY-UHFFFAOYSA-N
• Tox21_110481_1
• Navidrex K
• CAS-742-20-1
• SU 8341
• 96783-06-1
• E78748
• BRN 0630346
• Navidrix
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-, 1,1-dioxide, (+)-
• Q3676519
• BPBio1_001197
• CYCLOPENTHIAZIDE [USAN]
• W-104425
• UNII-866GEV195O
• UNII-T7817XC41U
• SMR000528497
• Navidrex
• 2H-1,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-,1,1-dioxide
• NCGC00016534-01
• 6-chloro-3-(cyclopentylmethyl)-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide
• Su-8341
• 6-chloro-3-(cyclopentylmethyl)-1,1-dioxo-3,4-dihydro-2H-1$l^{6},2,4-benzothiadiazine-7-sulfonamide
• Prestwick1_000994
• (+)-Cyclopenthiazide
• CYCLOPENTHIAZIDE [JAN]
• Cyclopenthiazide, (-)-
• Ciclopentiazida [INN-Spanish]
• BS-48942
• DTXCID802868
• Tsiklometiazid (cyclomethiazide)
• Cyclopenthiazide, (+)-
• SU 8341Cyclomethiazide
• CCG-220994
• 6-Chloro-3-(cyclopentylmethyl)-3,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• HY-109542
• T7817XC41U
• Cyclopentiazid
• EINECS 212-012-5
• Cyclopenthiazide,(S)
• Cyclometiazid
• Prestwick3_000994
• CYCLOPENTHIAZIDE [INN]
• EN300-18562604
• Cyclopenthiazide [USAN:INN:BAN:JAN]
• MLS000737270
• HMS2886L05
• Ciclopentiazida
• D02061
• Salimed
• Navidreks
• AKOS024462515
• Cyclopenthiazidum [INN-Latin]
• NCGC00179312-03
• 742-20-1
• Salimid
• CYCLOPENTHIAZIDE [WHO-DD]
• Navidrex (TN)
• HMS1571G09
• 6-Chloro-3-cyclopentylmethyl-7-sulfamoyl-3,4-dihydro-1,2,4-benzothiadiazine 1,1-Dioxide
• GTPL7899
• WLN: T66 BSWM EM DHJ HG ISZW D1- AL5TJ
• SPBio_002978
• 6-chloro-3-(cyclopentylmethyl)-1,1-diketo-3,4-dihydro-2H-1$l^{6},2,4-benzothiadiazine-7-sulfonamide
• (-)-Cyclopenthiazide
• BCP24493
• 6-Chloro-3-(cyclopentylmethyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-, 1,1-dioxide
• Ultra-Minzil
• Prestwick2_000994
• Salurilo-C
• CYCLOPENTHIAZIDE [MART.]
• 6-Chloro-3-(cyclopentylmethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
• NSC107679
• DTXSID4022868
• AB00513990
• CYCLOPENTHIAZIDE [MI]
• SR-01000776288
• Cyclomethiazide
• NSC 107679
• Ciclopentiazide
• HMS2098G09
• NS00006210
• Ciclopentiazide [DCIT]
• UNII-VX4S2N85F5
• CHEMBL1373254
• Cyclopenthiazide (JAN/USAN/INN)
• CS-0031283
• Cyclopenthiazidum
• Tox21_110481
• Prestwick0_000994
• BSPBio_001087
• NSC-107679
• FT-0665381
• DA-72482
• BRD-A41250306-001-11-7
• 6-chloro-3-(cyclopentylmethyl)-1,1-diketo-3,4-dihydro-2H-1$l^(6),2,4-benzothiadiazine-7-sulfonamide
• 212-012-5
• MFCD00865825
• Cyclopenthiazide (Standard)
• 6-chloro-3-(cyclopentylmethyl)-1,1-dioxo-3,4-dihydro-2H-benzo(e)(1,2,4)thiadiazine-7-sulfonamide
• Cyclopenthiazidum (INN-Latin)
• C03AA07
• CYCLOPENTHIAZIDE (MART.)
• Ciclopentiazida (INN-Spanish)
• HY-109542R

• Inchi： 1S/C13H18ClN3O4S2/c14-9-6-10-12(7-11(9)22(15,18)19)23(20,21)17-13(16-10)5-8-3-1-2-4-8/h6-8,13,16-17H,1-5H2,(H2,15,18,19)
• InChI Key： BKYKPTRYDKTTJY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(CC1CCCC1)NS2(=O)=O)S(N)(=O)=O

Computed Properties

• Exact Mass: 379.04300
• Monoisotopic Mass: 379.0427261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Color/Form: crystal
• Density: 1.3650 (rough estimate)
• Melting Point: 230°
• Boiling Point: 605.6 °C at 760 mmHg
• Flash Point: 320.1 °C
• Refractive Index: 1.6100 (estimate)
• PSA: 135.12000
• LogP: 4.92630

Cyclopenthiazide Security Information

• Toxicity：LD50 in rats, mice (mg/kg): 141.8 ±24, 232.4 ±25 i.v. (Barrett)